Cas no 864866-49-9 (QUINOLINE, 6-BROMO-2-(4-MORPHOLINYL)-)

• Product Name: QUINOLINE, 6-BROMO-2-(4-MORPHOLINYL)-
• CAS No: 864866-49-9
• MF: C₁₃H₁₃BrN₂O
• MW: 293.159122228622
• CID: 3525366
• PubChem ID: 67055243
• Update Time: 2025-06-29

QUINOLINE, 6-BROMO-2-(4-MORPHOLINYL)- Chemical and Physical Properties

Names and Identifiers

• QUINOLINE, 6-BROMO-2-(4-MORPHOLINYL)-
• DB-207451
• Z1251207951
• 4-(6-Bromoquinolin-2-yl)morpholine
• 864866-49-9
• AKOS016933215
• 6-Bromo-2-(4-morpholinyl)quinoline
• SCHEMBL1500149

• Inchi： 1S/C13H13BrN2O/c14-11-2-3-12-10(9-11)1-4-13(15-12)16-5-7-17-8-6-16/h1-4,9H,5-8H2
• InChI Key： YPUBRZJYBIFLMX-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=CC=2)C=CC=1N1CCOCC1

Computed Properties

• Exact Mass: 292.02113Da
• Monoisotopic Mass: 292.02113Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 25.4Ų

Additional information on QUINOLINE, 6-BROMO-2-(4-MORPHOLINYL)-

QUINOLINE, 6-BROMO-2-(4-MORPHOLINYL)- (CAS No. 864866-49-9): A Versatile Scaffold in Modern Medicinal Chemistry

QUINOLINE, 6-bromo-2-(4-morpholinyl)-, identified by its unique Chemical Abstracts Service (CAS) number 864866-49-9, represents a significant compound in the realm of medicinal chemistry. This heterocyclic aromatic molecule, characterized by a fused benzene and pyridine ring system, has garnered considerable attention due to its structural versatility and biological activity. The presence of both bromine and morpholine substituents enhances its reactivity, making it a valuable intermediate in the synthesis of various pharmacologically relevant derivatives.

The bromo substituent at the 6-position of the quinoline core provides a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the development of novel therapeutic agents. Similarly, the 4-morpholinyl group at the 2-position introduces a polar, basic nitrogen-rich moiety, which can modulate solubility, binding affinity, and metabolic stability. This dual substitution pattern makes QUINOLINE, 6-BROMO-2-(4-MORPHOLINYL)- an attractive scaffold for designing molecules with tailored properties.

Recent advancements in drug discovery have highlighted the potential of quinoline derivatives in addressing diverse therapeutic challenges. For instance, studies have demonstrated the efficacy of certain quinoline-based compounds in inhibiting kinases and other enzymes involved in cancer progression. The bromo and morpholineyl functionalities play crucial roles in optimizing binding interactions with target proteins. Notably, modifications at these positions have been shown to enhance selectivity and reduce off-target effects, thereby improving overall drug potency and safety profiles.

In the context of infectious diseases, quinoline derivatives continue to be explored as candidates for antimalarial and antibacterial therapies. The structural motif is known to exhibit activity against various pathogens by interfering with essential biological processes. The incorporation of bromo and morpholineyl groups has been particularly effective in fine-tuning pharmacokinetic properties, such as bioavailability and tissue distribution. This has been supported by preclinical studies indicating promising results in animal models.

The synthesis of QUINOLINE, 6-BROMO-2-(4-MORPHOLINYL)- involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include bromination of a precursor quinoline derivative followed by nucleophilic substitution with morpholine. Advances in catalytic systems have enabled more efficient and scalable production methods, ensuring high yields and purity levels suitable for medicinal chemistry applications. These synthetic strategies underscore the compound's importance as a building block in industrial settings.

From a computational chemistry perspective, the interaction between QUINOLINE, 6-BROMO-2-(4-MORPHOLINYL)- and biological targets can be modeled to predict binding affinities and mechanisms of action. Molecular docking studies have revealed that the bromo substituent interacts favorably with hydrophobic pockets, while the morpholineyl group forms hydrogen bonds with polar residues. Such insights guide rational drug design efforts aimed at maximizing therapeutic efficacy.

The compound's applicability extends beyond traditional pharmaceuticals into agrochemicals and materials science. Researchers have leveraged its structural features to develop novel pesticides and organic semiconductors. The ability to modify both the quinoline core and substituents allows for broad customization according to specific needs. This adaptability underscores its versatility as a chemical entity.

Evaluation of QUINOLINE, 6-BROMO-2-(4-MORPHOLINYL)- through spectroscopic techniques such as NMR spectroscopy (1H and 13C), mass spectrometry (LC-MS), and X-ray crystallography confirms its structural integrity and purity. These analytical methods are essential for characterizing intermediates during synthetic pathways and final products before they enter preclinical testing phases.

The growing interest in this compound is reflected in its increasing mentions in scientific literature over recent years. Researchers worldwide are investigating its potential applications across multiple disciplines due to its well-documented reactivity patterns and functional group compatibility. Collaborative efforts between academia and industry are driving innovation by exploring new derivatives with enhanced properties.

In conclusion,QUINOLINE, 6-bromo-2-(4-morpholinyl)- (CAS No. 864866-49-9) stands out as a pivotal intermediate with far-reaching implications in medicinal chemistry. Its unique substitution pattern offers unparalleled opportunities for structural diversification while maintaining biological relevance through optimized pharmacokinetic profiles derived from both bromoand morpholineylmoieties . Continued research into this scaffold promises further breakthroughs that will shape future drug development strategies worldwide.